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Compound of Interest

Compound Name: PRL 2915

Cat. No.: B3251364

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides essential safety, operational, and disposal protocols for the potent
human somatostatin subtype 2 receptor (hsst2) antagonist, PRL 2915. Adherence to these
guidelines is critical for ensuring laboratory safety and proper environmental stewardship.

Essential Safety and Handling Protocols

While PRL 2915 is not classified as a hazardous substance or mixture, standard laboratory
safety protocols should be strictly followed.[1]

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side shields.

Hand Protection: Use protective gloves.

Body Protection: Wear an impervious lab coat.

Respiratory Protection: In case of dust or aerosol formation, use a suitable respirator.

Handling Procedures:

e Avoid contact with skin and eyes.

o Prevent the formation of dust and aerosols.
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e Ensure adequate ventilation in the handling area.
e Do not eat, drink, or smoke in the laboratory.
e Wash hands thoroughly after handling.
Storage:
o Store in a tightly sealed container, away from moisture.[2]
e Powder:
o -80°C for 2 years.
o -20°C for 1 year.[2]
 In solvent:
o -80°C for 6 months.
o -20°C for 1 month.[2]

Disposal Procedures

Proper disposal of PRL 2915 and its containers is imperative to avoid environmental
contamination.

Unused Product:

e The recommended method of disposal is to send the material to a licensed chemical
destruction facility.[3]

o Controlled incineration with flue gas scrubbing is also a suitable alternative.[3]
e Crucially, do not discharge PRL 2915 into sewer systems or waterways.[3]
Contaminated Materials:

» Absorb any spills with an inert, non-combustible material (e.g., diatomite, universal binders).
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» Decontaminate surfaces and equipment by scrubbing with alcohol.

o Dispose of all contaminated materials, including empty containers, in accordance with
federal, state, and local regulations.[3][4] Containers should be triple-rinsed (or equivalent)
before recycling or reconditioning.[3]

Quantitative Data Summary

The following table summarizes key quantitative data for PRL 2915.

Parameter Value Source
Molecular Weight 1175.85 g/mol [1]
Molecular Formula Cs9H71CIN120sS2 [1]
CAS Number 209006-18-8 [1]
Solubility in DMSO 100 mg/mL (85.04 mM) [2]
Ki for hsstl >1000 nM [2]
Ki for hsst2 12 nM [2]
Ki for hsst3 100 nM [2]
Ki for hsst4 895 nM [2]
Ki for hsstb 520 nM [2]
IC50 (rat antagonist bioassay) 1.8 nM [2]

Experimental Protocol: General Antagonist Activity
Assay

While a specific, detailed experimental protocol for PRL 2915 is not publicly available, a
general procedure to assess its antagonist activity on the somatostatin subtype 2 receptor
(SSTR2) would involve the following steps:

o Cell Culture: Utilize a cell line that endogenously expresses SSTR2 or has been engineered
to do so.
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e Agonist Stimulation: Treat the cells with a known SSTR2 agonist (e.g., somatostatin-14) to
elicit a measurable response. This response is often a decrease in intracellular cyclic AMP
(CAMP) levels.

e Antagonist Pre-incubation: In a separate set of experiments, pre-incubate the cells with
varying concentrations of PRL 2915 for a defined period before adding the SSTR2 agonist.

» Response Measurement: Measure the cellular response (e.g., CAMP levels) in the presence
of both the agonist and the antagonist.

o Data Analysis: Determine the ability of PRL 2915 to inhibit the agonist-induced response.
The concentration of PRL 2915 that causes 50% inhibition of the maximal agonist response
is determined as the IC50 value. The inhibitory constant (Ki) can then be calculated from the
IC50 value.

Somatostatin Receptor 2 (SSTR2) Signaling
Pathway

PRL 2915 acts as an antagonist at the somatostatin subtype 2 receptor (SSTR2). The following
diagram illustrates the general signaling pathway initiated by the activation of SSTR2 by its
natural ligand, somatostatin. As an antagonist, PRL 2915 would block these downstream
effects.
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Caption: SSTR2 signaling pathway initiated by somatostatin and blocked by PRL 2915.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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